Cas no 86132-93-6 (Pyrrolosine)

• Product Name: Pyrrolosine
• CAS No: 86132-93-6
• MF: C₁₁H₁₃N₃O₅
• MW: 267.238022565842
• CID: 2067923
• PubChem ID: 11558048
• Update Time: 2025-04-21

Pyrrolosine Chemical and Physical Properties

Names and Identifiers

• Pyrrolosine
• (2S,3R,4S,5R)-2-(4-Aminofuro[3,2-d]pyrimidin-7-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• SCHEMBL3301771
• 86132-93-6

• Inchi： 1S/C11H13N3O5/c12-11-10-6(13-3-14-11)4(2-18-10)9-8(17)7(16)5(1-15)19-9/h2-3,5,7-9,15-17H,1H2,(H2,12,13,14)/t5-,7-,8-,9+/m1/s1
• InChI Key： NMTRJAKSMWDJSY-YYNOVJQHSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1C1=COC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 267.08552052g/mol
• Monoisotopic Mass: 267.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds C-glycosyl compounds